Cas no 1227571-13-2 (2,5-Difluoropyridine-3-acetonitrile)
2,5-Difluoropyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,5-difluoropyridine-3-acetonitrile
- 2,5-Difluoropyridine-3-acetonitrile
-
- Inchi: 1S/C7H4F2N2/c8-6-3-5(1-2-10)7(9)11-4-6/h3-4H,1H2
- InChI Key: MAXDSUMHYQPWAQ-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=CN=1)F)CC#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 175
- XLogP3: 1
- Topological Polar Surface Area: 36.7
2,5-Difluoropyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026000115-250mg |
2,5-Difluoropyridine-3-acetonitrile |
1227571-13-2 | 97% | 250mg |
$673.20 | 2023-09-03 | |
| Alichem | A026000115-500mg |
2,5-Difluoropyridine-3-acetonitrile |
1227571-13-2 | 97% | 500mg |
$1078.00 | 2023-09-03 | |
| Alichem | A026000115-1g |
2,5-Difluoropyridine-3-acetonitrile |
1227571-13-2 | 97% | 1g |
$1831.20 | 2023-09-03 |
2,5-Difluoropyridine-3-acetonitrile Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2,5-Difluoropyridine-3-acetonitrile
Recent Advances in the Application of 2,5-Difluoropyridine-3-acetonitrile (CAS: 1227571-13-2) in Chemical Biology and Pharmaceutical Research
The compound 2,5-Difluoropyridine-3-acetonitrile (CAS: 1227571-13-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its difluoropyridine core and acetonitrile moiety, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in the design of kinase inhibitors, antiviral agents, and other therapeutic candidates, making it a focal point for researchers aiming to explore novel chemical spaces.
One of the most notable applications of 2,5-Difluoropyridine-3-acetonitrile is its role in the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the difluoropyridine scaffold has been shown to enhance binding affinity and selectivity. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the utility of this compound in the synthesis of potent and selective inhibitors targeting the JAK family of kinases, which are implicated in autoimmune disorders. The study reported that derivatives of 2,5-Difluoropyridine-3-acetonitrile exhibited improved pharmacokinetic properties and reduced off-target effects compared to earlier analogs.
In addition to its role in kinase inhibition, 2,5-Difluoropyridine-3-acetonitrile has been explored for its antiviral potential. Recent research published in *Antiviral Research* highlighted its incorporation into nucleoside analogs designed to combat RNA viruses, including SARS-CoV-2. The compound's ability to modulate the electronic properties of adjacent functional groups makes it a valuable building block for tuning the reactivity and stability of antiviral prodrugs. Preliminary in vitro studies have shown promising results, with some derivatives exhibiting low cytotoxicity and high efficacy against viral replication.
Beyond its therapeutic applications, 2,5-Difluoropyridine-3-acetonitrile has also been investigated for its utility in chemical biology tools. For instance, a 2024 study in *ACS Chemical Biology* described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The compound's unique electronic structure allows for selective ROS detection, enabling researchers to study oxidative stress pathways with high precision. This application underscores the compound's versatility beyond traditional drug discovery.
Despite these advancements, challenges remain in the large-scale synthesis and optimization of 2,5-Difluoropyridine-3-acetonitrile derivatives. Recent efforts have focused on improving synthetic routes to enhance yield and purity, as reported in *Organic Process Research & Development*. Innovations in catalytic fluorination and cyanation techniques have shown promise in addressing these limitations, paving the way for broader adoption of this compound in industrial and academic settings.
In conclusion, 2,5-Difluoropyridine-3-acetonitrile (CAS: 1227571-13-2) represents a valuable scaffold in modern chemical biology and pharmaceutical research. Its applications span kinase inhibition, antiviral drug development, and chemical probes, highlighting its multifaceted potential. Continued research into its synthetic accessibility and biological efficacy will likely uncover further opportunities for innovation in drug discovery and beyond.
1227571-13-2 (2,5-Difluoropyridine-3-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)